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Compound of Interest

Compound Name: N-Butylgermane

An In-depth Technical Guide to n-Butylgermane and its Analogs

This technical guide provides a comprehensive literature review of n-butylgermane and its
related compounds. It is intended for researchers, scientists, and drug development
professionals interested in the synthesis, properties, and applications of alkylgermanes. Due to
the limited availability of detailed experimental data specifically for n-butylgermane in
published literature, this guide also incorporates data from its close isomers and related
compounds, such as iso-butylgermane and tri-n-butylgermane, to provide a broader and more
practical overview of the subject.

Physicochemical Properties

n-Butylgermane (CsH12Ge) is an organogermanium compound that belongs to the group of
alkylgermanes. These compounds are germanium analogs of alkanes and are of interest for
their potential applications in materials science and medicinal chemistry. The physical and
chemical properties of n-butylgermane and its related compounds are summarized below.

Table 1: Physical and Chemical Properties of n-Butylgermane and Related Compounds

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3145454?utm_src=pdf-interest
https://www.benchchem.com/product/b3145454?utm_src=pdf-body
https://www.benchchem.com/product/b3145454?utm_src=pdf-body
https://www.benchchem.com/product/b3145454?utm_src=pdf-body
https://www.benchchem.com/product/b3145454?utm_src=pdf-body
https://www.benchchem.com/product/b3145454?utm_src=pdf-body
https://www.benchchem.com/product/b3145454?utm_src=pdf-body
https://www.benchchem.com/product/b3145454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3145454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

n- Tri-n- Tetra-n- iso-
Property
Butylgermane butylgermane butylgermane Butylgermane
CAS Number 57402-96-7[1] 998-39-0[2] 1067-42-1[3] 1067-34-1
Molecular (CH3)2CHCH2Ge
CaH12Ge[1] C12H28Ge[2] Ci6H36Ge
Formula Hs
Molecular Weight  132.73 g/mol [1] 244.94 g/mol [2] 301.05 g/mol 132.73 g/mol
Physical State Liquid[1] Straw Liquid[4] Liquid Liquid
N , 123°C/20
Boiling Point 74 °C[1] >100 °CJ[3] N/A
mmHg[2]
) 0.93 g/mL at 25
Density 1.022 g/mL[1] 0.916 g/mL[2] N/A
°C[3]
. 1.4508 @
Refractive Index N/A 1.455 @ 20°C[3] N/A
20°C[2]

Synthesis and Experimental Protocols

The synthesis of alkylgermanes like n-butylgermane can be achieved through several routes,
most commonly via the alkylation of germanium halides or the hydrogermylation of alkenes.

General Synthesis via Hydrogermylation

Hydrogermylation involves the addition of a Ge-H bond across a carbon-carbon double bond.
This method is highly atom-economical. A general protocol for the synthesis of n-
butylgermane from germane and 1-butene is outlined below. This protocol is based on general
hydrogermylation principles, as specific literature for n-butylgermane synthesis is scarce.

Experimental Protocol: Synthesis of n-Butylgermane via Hydrogermylation

o Reaction Setup: A high-pressure reaction vessel is charged with a solution of 1-butene in a
suitable anhydrous solvent (e.g., hexane or toluene).

e Initiator: A radical initiator, such as AIBN (azobisisobutyronitrile), or a transition metal catalyst
is added to the solution.
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e Precursor Addition: Germane (GeHa) gas is carefully introduced into the reaction vessel. The
reaction is typically carried out under pressure and at a controlled temperature, depending
on the initiator used.

o Reaction Monitoring: The progress of the reaction is monitored by gas chromatography (GC)
to observe the consumption of the starting materials and the formation of the product.

o Work-up and Purification: Upon completion, the reaction mixture is cooled, and any excess
pressure is carefully released. The solvent is removed under reduced pressure, and the
crude product is purified by fractional distillation to yield pure n-butylgermane.
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General Synthesis of n-Butylgermane via Hydrogermylation
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Workflow for Germanium Film Deposition via MOVPE
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Organogermanium in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3145454+#literature-review-on-n-butylgermane-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b3145454#literature-review-on-n-butylgermane-research
https://www.benchchem.com/product/b3145454#literature-review-on-n-butylgermane-research
https://www.benchchem.com/product/b3145454#literature-review-on-n-butylgermane-research
https://www.benchchem.com/product/b3145454#literature-review-on-n-butylgermane-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3145454?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3145454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

